![molecular formula C21H25NO4 B2955486 ethyl 1-[(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)methyl]piperidine-4-carboxylate CAS No. 859862-25-2](/img/structure/B2955486.png)
ethyl 1-[(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)methyl]piperidine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 1-[(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)methyl]piperidine-4-carboxylate is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.434. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The First Synthesis of 4-Unsubstituted 3-(Trifluoroacetyl)coumarins : A series of ethyl 6-substituted 2-hydroxy-2-(trifluoro-methyl)-2H-chromene-3-carboxylates, which share a structural motif with the compound , were synthesized via the Knoevenagel condensation, followed by a recyclization process. This research highlights the chemical versatility and reactivity of similar compounds in synthesizing novel coumarin derivatives with potential for various applications (D. L. Chizhov et al., 2008).
Synthesis of a Novel Piperidine-functionalized Poly(ethylene glycol) : Demonstrating the utility of similar structural frameworks, a novel piperidine-functionalized poly(ethylene glycol) bridged dicationic ionic liquid was prepared, showcasing the compound's role in facilitating the synthesis of substituted 2-amino-2-chromenes and 3,4-dihydropyrano[3,2-c]chromenes, thereby indicating its potential in green chemistry and catalysis (Yinglei Wang et al., 2013).
Biological Evaluation of Innovative Coumarin Derivatives : Emphasizing the bioactivity aspect, the synthesis of various coumarin derivatives, including the key intermediate ethyl 2-oxo-2H-chromene-3-carboxylate, was evaluated for their biological properties. This work underscores the potential biomedical applications of compounds with similar backbones, particularly in developing new therapeutic agents (C. K. Ramaganesh et al., 2010).
Applications in Biological Studies
Ionic Liquid-Promoted Synthesis of Novel Chromone-Pyrimidine Coupled Derivatives : Highlighting the application in drug discovery, this study reports on the synthesis of novel chromone-pyrimidine derivatives using an environmentally friendly ionic liquid, showcasing the compound's utility in creating biologically active molecules with potential antimicrobial properties (S. Tiwari et al., 2018).
Structural-Activity Relationship and Molecular Mechanisms : This research delves into the structural modifications of similar compounds to overcome drug resistance in cancer, providing insights into the compound's application in designing molecules with enhanced anticancer activities. The study emphasizes the importance of understanding the structural-activity relationships to develop effective anticancer agents (S. Das et al., 2009).
Properties
IUPAC Name |
ethyl 1-[(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-2-25-21(24)14-6-8-22(9-7-14)13-17-12-20(23)26-19-11-16-5-3-4-15(16)10-18(17)19/h10-12,14H,2-9,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLNIPRGKJJYTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC(=O)OC3=C2C=C4CCCC4=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.